N~2~-ethyl-N~1~-(2-methoxyphenyl)-N~2~-(2-naphthylsulfonyl)glycinamide

• IUPAC Name: 2-[ethyl(naphthalen-2-ylsulfonyl)amino]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H22N2O4S/c1-3-23(15-21(24)22-19-10-6-7-11-20(19)27-2)28(25,26)18-13-12-16-8-4-5-9-17(16)14-18/h4-14H,3,15H2,1-2H3,(H,22,24)
• InChI Key: KHKUBGRHUXDQES-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)NC1=CC=CC=C1OC)S(=O)(=O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C21H22N2O4S
• Molecular Weight: 398.5 g/mol

Description

N~2~-ethyl-N~1~-(2-methoxyphenyl)-N~2~-(2-naphthylsulfonyl)glycinamide, commonly known as ESI-09, is a small molecule inhibitor that has been widely used in scientific research. ESI-09 is a potent and selective inhibitor of the RhoGAP protein, which is involved in the regulation of Rho family GTPases. Rho GTPases play a critical role in a wide range of cellular processes, including cell migration, cell division, and cytoskeletal organization.

Mechanism of Action

ESI-09 is a selective inhibitor of RhoGAP proteins. RhoGAP proteins are negative regulators of Rho family GTPases. Rho family GTPases play a critical role in a wide range of cellular processes, including cell migration, cell division, and cytoskeletal organization. RhoGAP proteins catalyze the hydrolysis of GTP to GDP, which inactivates Rho family GTPases. ESI-09 inhibits the activity of RhoGAP proteins, which leads to the activation of Rho family GTPases.
Biochemical and Physiological Effects
ESI-09 has been shown to have a wide range of biochemical and physiological effects. ESI-09 has been shown to increase the activity of Rho family GTPases, which leads to changes in cytoskeletal organization and cell migration. ESI-09 has also been shown to inhibit cell division and induce apoptosis in cancer cells. ESI-09 has been shown to have a protective effect on the cardiovascular system by reducing oxidative stress and inflammation. ESI-09 has also been shown to have neuroprotective effects in models of neurological disorders.

Advantages and Limitations for Lab Experiments

ESI-09 has several advantages for lab experiments. ESI-09 is a selective inhibitor of RhoGAP proteins, which allows for the specific study of the role of RhoGAP proteins in cellular processes. ESI-09 is also a small molecule inhibitor, which allows for easy penetration into cells and tissues. However, ESI-09 has some limitations for lab experiments. ESI-09 has a short half-life in vivo, which limits its use in animal studies. ESI-09 also has limited solubility in aqueous solutions, which can lead to issues with drug delivery and dosing.

Future Directions

ESI-09 has several potential future directions for scientific research. ESI-09 could be used to study the role of RhoGAP proteins in other cellular processes, such as cell adhesion and cell signaling. ESI-09 could also be used to investigate the role of RhoGAP proteins in other disease states, such as inflammation and metabolic disorders. Future research could also focus on the development of more potent and selective inhibitors of RhoGAP proteins, which could lead to the development of novel therapeutic agents for a wide range of diseases.

Scientific Research Applications

ESI-09 has been extensively used in scientific research to investigate the role of RhoGAP proteins in various cellular processes. ESI-09 has been shown to inhibit the activity of RhoGAP proteins in vitro and in vivo. ESI-09 has been used to study the role of RhoGAP proteins in cell migration, cell division, and cytoskeletal organization. ESI-09 has also been used to investigate the role of RhoGAP proteins in cancer, cardiovascular disease, and neurological disorders.